Cas no 2137796-92-8 (6,6-dimethyl-N-propyl-4,5,6,7-tetrahydro-1,2-benzoxazol-3-amine)

• Product Name: 6,6-dimethyl-N-propyl-4,5,6,7-tetrahydro-1,2-benzoxazol-3-amine
• CAS No: 2137796-92-8
• MF: C₁₂H₂₀N₂O
• MW: 208.300003051758
• CID: 6271907
• PubChem ID: 165748392
• Update Time: 2025-06-13

6,6-dimethyl-N-propyl-4,5,6,7-tetrahydro-1,2-benzoxazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 6,6-dimethyl-N-propyl-4,5,6,7-tetrahydro-1,2-benzoxazol-3-amine
• 2137796-92-8
• EN300-702247

• Inchi： 1S/C12H20N2O/c1-4-7-13-11-9-5-6-12(2,3)8-10(9)15-14-11/h4-8H2,1-3H3,(H,13,14)
• InChI Key： GIHMULAUCTUNAO-UHFFFAOYSA-N
• SMILES： O1C2=C(C(=N1)NCCC)CCC(C)(C)C2

Computed Properties

• Exact Mass: 208.157563266g/mol
• Monoisotopic Mass: 208.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 38.1Ų

Additional information on 6,6-dimethyl-N-propyl-4,5,6,7-tetrahydro-1,2-benzoxazol-3-amine

Introduction to 6,6-dimethyl-N-propyl-4,5,6,7-tetrahydro-1,2-benzoxazol-3-amine (CAS No: 2137796-92-8)

6,6-dimethyl-N-propyl-4,5,6,7-tetrahydro-1,2-benzoxazol-3-amine, identified by its Chemical Abstracts Service (CAS) number 2137796-92-8, is a compound of significant interest in the field of pharmaceutical chemistry. This heterocyclic amine derivative belongs to the benzoxazole class, a structural motif widely recognized for its biological activity and pharmacological potential. The compound's unique molecular framework, characterized by a tetrahydropyran ring fused with a benzoxazole core, positions it as a promising candidate for further investigation in medicinal chemistry.

The structural features of 6,6-dimethyl-N-propyl-4,5,6,7-tetrahydro-1,2-benzoxazol-3-amine contribute to its potential biological activity. The benzoxazole ring is a well-documented pharmacophore found in numerous bioactive molecules, including anticonvulsants, antidepressants, and antimicrobial agents. The presence of the tetrahydropyran ring enhances the compound's solubility and metabolic stability, which are critical factors in drug development. Additionally, the N-propyl and 6,6-dimethyl substituents may influence the compound's electronic properties and interactions with biological targets.

In recent years, there has been growing interest in benzoxazole derivatives due to their diverse biological activities. Studies have demonstrated that these compounds can modulate various cellular pathways by interacting with enzymes and receptors. For instance, certain benzoxazole derivatives have shown promise as kinase inhibitors and have been investigated for their potential in treating cancers and inflammatory diseases. The< strong> 6,6-dimethyl-N-propyl-4,5,6,7-tetrahydro-1,2-benzoxazol-3-amine structure may exhibit similar properties, making it a valuable scaffold for drug discovery.

The synthesis of 6,6-dimethyl-N-propyl-4,5,6,7-tetrahydro-1,2-benzoxazol-3-amine involves multi-step organic transformations that require precise control over reaction conditions. The introduction of the tetrahydropyran ring typically involves cyclization reactions followed by functional group modifications. Advanced synthetic techniques such as transition metal-catalyzed reactions have been employed to improve yield and selectivity. These methods align with contemporary trends in synthetic organic chemistry aimed at optimizing efficiency and sustainability.

The pharmacological evaluation of 6,6-dimethyl-N-propyl-4,5,6,7-tetrahydro-1,2-benzoxazol-3-amine has begun to yield promising results. Preclinical studies have suggested that this compound may possess properties suitable for therapeutic applications. For example, its ability to interact with specific biological targets could make it a candidate for treating neurological disorders or metabolic diseases. Further research is needed to fully elucidate its mechanism of action and potential side effects.

The development of novel pharmaceuticals relies heavily on the availability of high-quality chemical entities like 6,6-dimethyl-N-propyl-4,5，tetrahydro -1，2 -benzoxazol -3 -amine. Its unique structure provides a foundation for structure-based drug design (SBDD), where computational methods are used to predict how the molecule will interact with biological targets. This approach has revolutionized the pharmaceutical industry by accelerating the discovery process and reducing costs associated with traditional trial-and-error methods.

In conclusion， 2137796 -92 -8 represents a significant advancement in pharmaceutical chemistry。 Its structural complexity and potential biological activity make it an attractive candidate for further investigation。 As research continues，this compound may contribute to the development of new treatments for various diseases。 The combination of synthetic innovation and computational biology will be crucial in unlocking its full therapeutic potential。